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Introduction

2-lodoisophthalic acid, identified by the CAS number 2902-65-0, is an aromatic carboxylic
acid that has garnered significant interest within the scientific community.[1][2][3][4] Its unique
molecular architecture, featuring a bulky iodine substituent positioned between two carboxyl
groups on a benzene ring, imparts distinct chemical properties that make it a valuable building
block in various fields, most notably in the design and synthesis of advanced materials and
complex organic molecules. This guide provides an in-depth analysis of 2-iodoisophthalic
acid, covering its chemical and physical properties, synthesis, reactivity, and key applications,
with a particular focus on its role in the development of metal-organic frameworks (MOFs).

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-iodoisophthalic acid is
fundamental to its application in research and development. These properties dictate its
behavior in different solvent systems, its thermal stability, and its suitability for various reaction
conditions.
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Property Value Source(s)
CAS Number 2902-65-0 [1]
Molecular Formula CsHslOa4 [1]
Molecular Weight 292.03 g/mol [1]

2-iodobenzene-1,3-
IUPAC Name ] ) ] [1][3]
dicarboxylic acid

White to light yellow powder or

Appearance crystals

Melting Point Approximately 245 °C [4]
Purity Typically >98.0%

Topological Polar Surface Area  74.6 A2 [1]

Note: For the most accurate and up-to-date information, it is always recommended to consult
the Certificate of Analysis provided by the supplier.

Synthesis and Purification

While specific, detailed, and publicly available experimental protocols for the synthesis of 2-
iodoisophthalic acid are not abundant in readily accessible literature, the general synthetic
strategies for iodinated aromatic compounds can be inferred. A common approach involves the
diazotization of an amino-substituted precursor followed by a Sandmeyer-type reaction with an
iodide salt.

A plausible synthetic route, based on established organic chemistry principles, is outlined
below. It is important to note that this is a generalized procedure and would require optimization
for safety and yield.

Conceptual Synthetic Workflow

\ 1. NaNOz, ag. HCI )
[Z-Aminoisophthalic Acid ) 205°C { ] KI solution [ ]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoisophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoisophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoisophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoisophthalic-acid
https://www.bocsci.com/2-iodoisophthalic-acid-cas-2902-65-0-item-112675.html
https://www.sigmaaldrich.com/TW/zh/product/aladdinscientific/alnh9a9f2bf9?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoisophthalic-acid
https://www.benchchem.com/product/b1581505/docs?utm_src=pdf-body#2-iodoisophthalic-acid-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1581505/docs?utm_src=pdf-body#2-iodoisophthalic-acid-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of 2-lodoisophthalic Acid.
Experimental Protocol (Hypothetical)

» Diazotization: 2-Aminoisophthalic acid would be suspended in an agueous solution of a
strong mineral acid, such as hydrochloric acid, and cooled to 0-5 °C in an ice bath. A solution
of sodium nitrite in water would then be added dropwise while maintaining the low
temperature to form the corresponding diazonium salt in situ.

 lodination: A solution of potassium iodide in water would then be added to the diazonium salt
solution. The mixture would be allowed to warm to room temperature and then gently heated
to facilitate the displacement of the diazonium group with iodine.

» Work-up and Purification: Upon completion of the reaction, the crude 2-iodoisophthalic
acid would precipitate out of the solution. The solid would be collected by filtration, washed
with cold water, and then likely purified by recrystallization from a suitable solvent, such as
ethanol or a water/ethanol mixture.

For the purification of isophthalic acid derivatives, a common industrial method involves
treatment with an aqueous solution of an alkali-metal salt, such as sodium sulfite, at elevated
temperatures to solubilize impurities, followed by filtration and washing.[5] The main impurities
in commercially produced isophthalic acid are often dicarboxylic fluorenones and tricarboxylic
biphenyls, which contribute to a yellow coloration.[6]

Spectral Characterization

Detailed spectral data is paramount for the unambiguous identification and characterization of
2-iodoisophthalic acid. While actual spectra are not readily available in public domains, the
expected spectral features can be predicted based on its structure.

e 1H NMR: The proton NMR spectrum is expected to be complex due to the dissymmetry of
the molecule. The three aromatic protons would likely appear as a complex multiplet pattern
in the aromatic region of the spectrum. The two carboxylic acid protons would be observed
as a broad singlet at a downfield chemical shift, which can vary depending on the solvent
and concentration.
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e 13C NMR: The carbon NMR spectrum should display eight distinct signals corresponding to
the eight carbon atoms in the molecule. The two carboxylic acid carbons would resonate at
the most downfield chemical shifts. The carbon atom attached to the iodine would also
exhibit a characteristic chemical shift.

e Infrared (IR) Spectroscopy: The IR spectrum would be dominated by a broad absorption
band in the region of 2500-3300 cm~?* corresponding to the O-H stretching of the carboxylic
acid groups. A strong, sharp absorption band around 1700 cm~* would be indicative of the
C=0 stretching of the carboxyl groups.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound (292.03 g/mol ). The isotopic pattern of the molecular
ion would be characteristic of a molecule containing one iodine atom.

Reactivity and Applications

The reactivity of 2-iodoisophthalic acid is primarily governed by the interplay between the two
carboxylic acid groups and the carbon-iodine bond.

Reactivity Overview

Key Reactive Sites of 2-Iodoisophthalic Acid

(Carboxylic Acid Groups) (Carbon-lodine Bond)
] |

/Act as Ligands

Oxidative Addition

$ Primary Reaction Pathwayi

Coordination Chemistry Palladium-Catalyzed
(MOF Synthesis) Cross-Coupling Reactions

Click to download full resolution via product page

Caption: Reactivity map of 2-lodoisophthalic Acid.
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The carboxylic acid functionalities can be deprotonated to form carboxylates, which are
excellent coordinating groups for metal ions. This property is extensively utilized in the
synthesis of metal-organic frameworks. The carbon-iodine bond is susceptible to cleavage and
can participate in a variety of cross-coupling reactions, making it a versatile precursor for the
synthesis of more complex molecules. The reactivity of aryl iodides in palladium-catalyzed
cross-coupling reactions is generally higher than that of the corresponding bromides and
chlorides due to the lower C-I bond dissociation energy, which facilitates the initial oxidative
addition step.[7]

Applications in Metal-Organic Frameworks (MOFs)

A primary application of 2-iodoisophthalic acid is as an organic linker in the synthesis of
MOFs.[8] MOFs are a class of porous crystalline materials constructed from metal ions or
clusters bridged by organic ligands. The choice of the organic linker is crucial in determining
the structure, porosity, and ultimately the properties of the resulting MOF.

2-lodoisophthalic acid offers several advantages as a MOF linker:

 Structural Diversity: The bent nature of the isophthalate linker, combined with the steric bulk
of the iodine atom, can lead to the formation of unique and complex MOF architectures.

» Functionalization: The iodine atom provides a site for post-synthetic modification, allowing for
the introduction of other functional groups into the MOF structure.

e Tuning of Properties: The presence of the heavy iodine atom can influence the photophysical
properties of the MOF, such as its luminescence.[9]

The use of isophthalic acid and its derivatives as linkers has been shown to be effective in
creating MOFs with applications in gas storage and catalysis.[10]

Role in Drug Discovery and Organic Synthesis

Aryl iodides are important intermediates in drug discovery and organic synthesis due to their
high reactivity in cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings.
While the direct application of 2-iodoisophthalic acid in drug molecules is not widely reported,
its derivatives, synthesized via reactions at the iodo position, could be valuable intermediates in
the synthesis of complex pharmaceutical compounds. The carboxylic acid groups can also be
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converted to other functional groups, such as amides or esters, further expanding its synthetic
utility.

Safety and Handling

2-lodoisophthalic acid is classified as a hazardous substance and requires careful handling in
a laboratory setting.

e Hazard Statements: H315 (Causes skin irritation) and H319 (Causes serious eye irritation).

[1]

e Precautionary Statements: P264 (Wash hands thoroughly after handling), P280 (Wear
protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON
SKIN: Wash with plenty of water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).[1]

It is recommended to handle this compound in a well-ventilated fume hood while wearing
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by
the manufacturer.

Conclusion

2-lodoisophthalic acid is a versatile and valuable chemical compound with significant
potential in materials science and organic synthesis. Its unique combination of a bulky, reactive
iodine atom and two coordinating carboxylic acid groups makes it an attractive building block
for the construction of novel metal-organic frameworks with tailored properties. While further
research is needed to fully explore its potential, particularly in the realm of drug discovery, the
foundational knowledge of its properties and reactivity provides a strong basis for future
innovation. As with any chemical reagent, a thorough understanding of its properties and
adherence to strict safety protocols are essential for its successful and safe application in the
laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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